Cas no 869558-91-8 (1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 869558-91-8
• MF: C₁₀H₁₈N₂O₂Si
• MW: 226.347623348236
• CID: 6783076
• PubChem ID: 86616570
• Update Time: 2025-06-08

1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde
• 869558-91-8
• 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carbaldehyde
• HUEKMLUQZYSSBI-UHFFFAOYSA-N
• SCHEMBL5247030

• Inchi： 1S/C10H18N2O2Si/c1-15(2,3)5-4-14-9-12-7-10(8-13)6-11-12/h6-8H,4-5,9H2,1-3H3
• InChI Key： HUEKMLUQZYSSBI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCOCN1C=C(C=O)C=N1

Computed Properties

• Exact Mass: 226.11375436g/mol
• Monoisotopic Mass: 226.11375436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde (CAS No. 869558-91-8)

1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde (CAS No. 869558-91-8) is a highly specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and advanced material synthesis. This compound belongs to the class of pyrazole derivatives, which are renowned for their versatility in medicinal chemistry and drug discovery. The presence of both a trimethylsilyl (TMS) protecting group and an aldehyde functional group makes it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde has surged due to its role in the synthesis of heterocyclic compounds, which are pivotal in developing novel therapeutics. Researchers frequently search for "pyrazole-4-carbaldehyde applications" or "TMS-protected aldehyde uses," reflecting its significance in modern synthetic chemistry. Its CAS No. 869558-91-8 is often referenced in patent filings and academic publications, underscoring its industrial relevance.

The compound's unique structure enables it to participate in multicomponent reactions, a hot topic in green chemistry and sustainable synthesis. With growing interest in "eco-friendly chemical synthesis," 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde offers a pathway to reduce waste and improve atom economy. Its SEM-protected pyrazole moiety also enhances stability during reactions, a feature highly sought after in high-throughput screening and combinatorial chemistry.

Another trending application of this compound lies in the field of bioconjugation and click chemistry. As scientists explore "bioorthogonal reactions" for labeling biomolecules, the aldehyde group in 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde serves as a reactive handle for selective modifications. This aligns with the rising popularity of "targeted drug delivery systems" and "proteomics research," where precise molecular tagging is critical.

From a commercial perspective, suppliers and manufacturers often highlight the compound's high purity and scalable synthesis to meet the needs of large-scale production. Queries like "buy 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde" or "CAS 869558-91-8 suppliers" are common in procurement databases, indicating its steady market demand. Regulatory compliance, such as REACH and GMP standards, further ensures its safe handling and application across industries.

In summary, 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carbaldehyde (CAS No. 869558-91-8) stands as a cornerstone in contemporary chemical research. Its adaptability in drug design, material science, and catalysis positions it at the forefront of innovation. As interdisciplinary studies expand, this compound will likely remain a key player in addressing challenges like "precision medicine" and "sustainable manufacturing," making it a subject of enduring scientific and industrial interest.